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Compound of Interest

Compound Name: (R)-3-Aminotetrahydrofuran

Cat. No.: B1278766

(R)-3-Aminotetrahydrofuran is a heterocyclic organic compound that serves as a crucial
building block in the synthesis of various pharmaceutical compounds.[1] Its specific
stereochemistry and the presence of a reactive amine group make it a valuable intermediate in
the development of novel therapeutics.[1] This guide provides a comprehensive overview of its
chemical properties, structure, synthesis, and applications for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

The fundamental chemical and physical properties of (R)-3-Aminotetrahydrofuran are
summarized in the table below, providing a consolidated reference for laboratory use.
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Property Value Source
Molecular Formula C4HINO [1112][3][4]
Molecular Weight 87.12 g/mol [1112][31[4]
CAS Number 111769-26-7 [21[3]
IUPAC Name (3R)-oxolan-3-amine [2]
Boiling Point 125.639 °C at 760 mmHg [3]
Density 0.998 g/cm?3 [3]
Flash Point 36.764 °C [3]

DMF: 30 mg/ml; DMSO: 30
Solubility mg/ml; Ethanol: 30 mg/ml; [4]

PBS (pH 7.2): 30 mg/ml

Storage Temperature

Under inert gas (nitrogen or
Argon) at 2-8 °C

[4]

Chemical Structure

(R)-3-Aminotetrahydrofuran possesses a five-membered saturated heterocyclic ring,

tetrahydrofuran, with an amine group substituted at the third carbon atom. The "(R)"

designation indicates the stereochemical configuration at the chiral center (the third carbon).

« SMILES: C1COC[C@@H]1N[2]

e InChl: INChl=1S/C4H9NO/c5-4-1-2-6-3-4/h4H,1-3,5H2/t4-/m1/s1[2]

e InChiKey: MIPHRQMEIYLZFZ-SCSAIBSYSA-N[2]
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(R)-3-Aminotetrahydrofuran Structure

/

C

O €4+— O =-— O

\

(R)

NH2

Click to download full resolution via product page
Caption: Chemical structure of (R)-3-Aminotetrahydrofuran.

Experimental Protocols

A common method for the preparation of (R)-3-Aminotetrahydrofuran involves a two-step
process starting from (R)-3-formic acid tetrahydrofuran.[5]

Step 1: Synthesis of (R)-3-formamide tetrahydrofuran

e Dissolve (R)-3-formic acid tetrahydrofuran (0.5 mol) in 200 mL of dichloromethane.[5]
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Add 5 mL of triethylamine to the solution.[5]

Cool the mixture in an ice-salt bath.[5]

Add thionyl chloride (0.75 mol) and stir for 30 minutes.[5]

Remove the solvent under reduced pressure.[5]

Add 75 mL of 25% ammonia water and react at room temperature for 2 hours.[5]

Filter off the solvent, wash the product with water until neutral, and dry to obtain (R)-3-
formamide tetrahydrofuran.[5]

Step 2: Synthesis of (R)-3-Aminotetrahydrofuran

Mix sodium hydroxide (0.3 mol) and a 12% sodium hypochlorite solution (0.2 mol) and cool
to 0°C.[5]

Add (R)-3-formamide tetrahydrofuran (0.2 mol) to the mixture and stir for 30 minutes.[5]
Heat the reaction mixture to 65°C and maintain stirring for 1 hour.[5]

Cool the mixture to room temperature and extract with dichloromethane.[5]

Wash the organic phase with water until neutral.[5]

Dry the organic phase with anhydrous sodium sulfate for 2 hours.[5]

Distill off the solvent and dry the resulting solid under vacuum.[5]

Recrystallize the crude product from isopropanol to obtain pure (R)-3-
Aminotetrahydrofuran.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://www.benchchem.com/product/b1278766?utm_src=pdf-body
https://patents.google.com/patent/CN105218490B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of (R)-3-Aminotetrahydrofuran

Step 1: Amidation

(R)-3-formic acid
tetrahydrofuran

1. SOCIz, EtsN, DCM
2. NH3-H20

(R)-3-formamide
tetrahydrofuran

Step 2: Hofmann Rearrangement

NaOH, NaOCI

(R)-3-Aminotetrahydrofuran

Click to download full resolution via product page
Caption: Two-step synthesis of (R)-3-Aminotetrahydrofuran.

The purity and identity of (R)-3-Aminotetrahydrofuran can be determined using standard
analytical techniques. While specific protocols for this compound are not detailed in the
provided results, general methods for similar amines include:
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e Gas Chromatography-Mass Spectrometry (GC/MS): To separate and identify the compound
and any impurities. The sample would be dissolved in a suitable solvent and injected into the
GC/MS system.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR can be used to confirm
the structure of the molecule.

o Chiral High-Performance Liquid Chromatography (HPLC): To determine the enantiomeric
purity of the (R)-isomer.[6]

Biological Activity and Applications

(R)-3-Aminotetrahydrofuran is primarily utilized as a synthetic intermediate in the
pharmaceutical industry.[1] Its structural motif is found in a number of biologically active
molecules.

e Pharmaceutical Intermediates: It serves as a key building block for more complex molecules
due to its chiral nature and the reactive primary amine.[1]

o HIV-1 Protease Inhibitors: Research has shown that incorporating an (R)-
aminotetrahydrofuranyl squaramide P2-ligand into HIV-1 protease inhibitors can result in
potent antiviral activity.[6] One such inhibitor displayed an inhibitory constant (Ki) of 0.51 nM.

[6]

Applications of (R)-3-Aminotetrahydrofuran

GR)-B-Aminotetrahydrofuraa
Gharmaceutical Synthesis]

_ Active Pharmaceutical
HIV-1 Protease Inhibitors [ Ingredients (APIs) ]
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Caption: Key application areas for (R)-3-Aminotetrahydrofuran.

Safety and Handling

(R)-3-Aminotetrahydrofuran is classified as a flammable liquid and is harmful if swallowed.[2]
It is also known to cause skin irritation and serious eye damage.[2]

e GHS Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed),
H315 (Causes skin irritation), H318 (Causes serious eye damage).[2]

o Precautionary Measures: Standard laboratory safety protocols should be followed, including
the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab
coat.[7] Handling should be done in a well-ventilated area or a fume hood.[3][7]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
[31[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (R)-3-
Aminotetrahydrofuran: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1278766%#r-3-
aminotetrahydrofuran-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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